Cas no 2148694-23-7 (2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide)

• Product Name: 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide
• CAS No: 2148694-23-7
• MF: C₆H₁₀N₄OS
• MW: 186.234798908234
• CID: 6513540
• PubChem ID: 165947368
• Update Time: 2025-06-09

2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide
• EN300-1299297
• 2148694-23-7

• Inchi： 1S/C6H10N4OS/c1-3-5(12-10-9-3)2-4(7)6(8)11/h4H,2,7H2,1H3,(H2,8,11)
• InChI Key： MIIWPJDIDMROJQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 186.05753213g/mol
• Monoisotopic Mass: 186.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 123Ų

Additional information on 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide

Professional Introduction to 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide (CAS No. 2148694-23-7)

2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 2148694-23-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative features a unique structural motif combining a propanamide backbone with a substituted thiadiazole ring system. The presence of a methyl group at the 4-position of the thiadiazole ring and an amino substituent at the 2-position introduces distinct electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide is particularly noteworthy due to its potential biological activity. Thiadiazole derivatives are well-documented for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The incorporation of a propanamide moiety into this scaffold may enhance solubility and metabolic stability, which are critical factors in drug design. Additionally, the amide group can serve as a pharmacophore for further derivatization, allowing chemists to fine-tune the compound's biological profile.

Recent advancements in computational chemistry have enabled the rapid screening of such heterocyclic compounds for their binding affinity to biological targets. Molecular docking studies suggest that 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide may interact with enzymes and receptors involved in metabolic pathways relevant to neurodegenerative diseases. For instance, preliminary simulations indicate potential interactions with monoamine oxidase (MAO) inhibitors, which are known to modulate neurotransmitter levels in conditions such as Parkinson's disease. This hypothesis aligns with ongoing research into small-molecule modulators that can enhance dopaminergic signaling.

The synthesis of 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent methodologies employing transition-metal-catalyzed cross-coupling reactions have streamlined the process significantly. For example, palladium-catalyzed coupling between halogenated thiadiazole precursors and amine-functionalized aldehydes offers an efficient pathway to the target molecule. Such improvements in synthetic efficiency are crucial for enabling high-throughput screening programs aimed at identifying novel bioactive compounds.

In parallel with synthetic advancements, analytical techniques have evolved to provide deeper insights into the physicochemical properties of 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide. High-resolution mass spectrometry (HRMS) confirms the molecular weight and purity of synthesized samples, while nuclear magnetic resonance (NMR) spectroscopy elucidates detailed structural information. X-ray crystallography has been instrumental in determining the solid-state conformation of the compound, revealing key hydrogen bonding interactions that may influence its bioavailability and binding affinity. These structural insights are essential for optimizing drug-like properties such as lipophilicity and solubility.

The potential therapeutic applications of 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide extend beyond neurodegenerative disorders. Preliminary in vitro assays have demonstrated inhibitory effects on certain inflammatory pathways associated with chronic diseases like rheumatoid arthritis. The thiadiazole core is known to modulate cytokine production by interacting with nuclear factor kappa B (NFκB), a central regulator of inflammation. By targeting this pathway specifically without causing systemic toxicity—a common issue with non-selective anti-inflammatory agents—this compound could represent a novel therapeutic strategy.

Future research directions include exploring structure-based drug design approaches to enhance the potency and selectivity of 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yl)propanamide. Techniques such as homology modeling can be used to predict binding modes with target proteins at an atomic level accuracy. Additionally, bioisosteric replacements—such as substituting certain atoms or functional groups with chemically equivalent but biologically more favorable moieties—may improve pharmacokinetic profiles without compromising efficacy.

The role of artificial intelligence (AI) in accelerating drug discovery cannot be overstated when considering compounds like 2-amino-3-(4-methyl-1,2,3-thiadiazol-5-yiopropamidemethane). Machine learning algorithms trained on large datasets can predict ADMET (Absorption-Distribution-Metabolism-Elimination-Toxicity) properties early in the design phase; this reduces costly experimental iterations later on. Furthermore, virtual screening platforms allow rapid evaluation of thousands upon thousands compounds against known binding pockets before synthesizing even a single molecule—a paradigm shift from traditional trial-and-error methods.

Collaborative efforts between academia and industry are vital for translating laboratory findings into clinical reality efficiently. Public-private partnerships often facilitate access to advanced instrumentation necessary for comprehensive characterization studies while ensuring compliance with regulatory standards required before human testing begins—a critical step toward bringing new therapeutics from bench to market successfully.